Cas no 116523-81-0 (2-Oxo-4-(trifluoromethyl)-2H-1-benzopyran-7-yl β-D-Glucopyranosiduronic Acid Methyl Ester Triacetate)

2-Oxo-4-(trifluoromethyl)-2H-1-benzopyran-7-yl β-D-glucopyranosiduronic acid methyl ester triacetate is a synthetic intermediate used in organic and medicinal chemistry research. Its structure combines a trifluoromethyl-substituted benzopyran core with a glucuronide derivative, enhancing stability and reactivity for further derivatization. The triacetate protection ensures improved solubility in organic solvents, facilitating purification and handling. This compound is particularly valuable in the development of fluorinated glycosides and prodrugs, where controlled release and metabolic stability are critical. Its well-defined stereochemistry and functional group compatibility make it a versatile building block for targeted synthesis in pharmaceutical and biochemical applications.
2-Oxo-4-(trifluoromethyl)-2H-1-benzopyran-7-yl β-D-Glucopyranosiduronic Acid Methyl Ester Triacetate structure
116523-81-0 structure
Product Name:2-Oxo-4-(trifluoromethyl)-2H-1-benzopyran-7-yl β-D-Glucopyranosiduronic Acid Methyl Ester Triacetate
CAS No:116523-81-0
MF:C23H21F3O12
MW:546.400858640671
CID:2084849
Update Time:2025-05-22

2-Oxo-4-(trifluoromethyl)-2H-1-benzopyran-7-yl β-D-Glucopyranosiduronic Acid Methyl Ester Triacetate Chemical and Physical Properties

Names and Identifiers

    • 2-Oxo-4-(trifluoromethyl)-2H-1-benzopyran-7-yl β-D-Glucopyranosiduronic Acid Methyl Ester Triacetate
    • Inchi: 1S/C23H21F3O12/c1-9(27)33-17-18(34-10(2)28)20(35-11(3)29)22(38-19(17)21(31)32-4)36-12-5-6-13-14(23(24,25)26)8-16(30)37-15(13)7-12/h5-8,17-20,22H,1-4H3/t17-,18-,19-,20+,22+/m0/s1
    • InChI Key: NYCDZXXODSUQQN-YIUJWAEMSA-N
    • SMILES: O([C@H]1[C@@H]([C@@H](C(=O)OC)O[C@@H](OC2=CC=C3C(=CC(=O)OC3=C2)C(F)(F)F)[C@@H]1OC(=O)C)OC(=O)C)C(=O)C

2-Oxo-4-(trifluoromethyl)-2H-1-benzopyran-7-yl β-D-Glucopyranosiduronic Acid Methyl Ester Triacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
O864965-10mg
2-Oxo-4-(trifluoromethyl)-2H-1-benzopyran-7-yl β-D-Glucopyranosiduronic Acid Methyl Ester Triacetate
116523-81-0
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$173.00 2023-05-17
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O864965-100mg
2-Oxo-4-(trifluoromethyl)-2H-1-benzopyran-7-yl β-D-Glucopyranosiduronic Acid Methyl Ester Triacetate
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$833.00 2023-05-17
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2-Oxo-4-(trifluoromethyl)-2H-1-benzopyran-7-yl β-D-Glucopyranosiduronic Acid Methyl Ester Triacetate
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2-Oxo-4-(trifluoromethyl)-2H-1-benzopyran-7-yl β-D-Glucopyranosiduronic Acid Methyl Ester Triacetate
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¥1500.00 2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.
O864965-100mg
2-Oxo-4-(trifluoromethyl)-2H-1-benzopyran-7-yl β-D-Glucopyranosiduronic Acid Methyl Ester Triacetate
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¥7500.00 2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.
O864965-250mg
2-Oxo-4-(trifluoromethyl)-2H-1-benzopyran-7-yl β-D-Glucopyranosiduronic Acid Methyl Ester Triacetate
116523-81-0
250mg
¥15000.00 2023-09-15

Additional information on 2-Oxo-4-(trifluoromethyl)-2H-1-benzopyran-7-yl β-D-Glucopyranosiduronic Acid Methyl Ester Triacetate

2-Oxo-4-(trifluoromethyl)-2H-1-benzopyran-7-yl β-D-Glucopyranosiduronic Acid Methyl Ester Triacetate (CAS No. 116523-81-0): A Comprehensive Overview

The compound 2-Oxo-4-(trifluoromethyl)-2H-1-benzopyran-7-yl β-D-Glucopyranosiduronic Acid Methyl Ester Triacetate (CAS No. 116523-81-0) is a highly specialized organic molecule with significant potential in the fields of pharmacology, material science, and advanced chemical synthesis. This compound is characterized by its complex structure, which includes a benzopyran ring system, a trifluoromethyl group, and a glucopyranosiduronic acid moiety. The presence of these functional groups makes it a versatile compound with applications in drug design, bioactive molecule development, and as a precursor for advanced materials.

Recent studies have highlighted the importance of benzopyran derivatives in the development of novel therapeutic agents. The trifluoromethyl group within this compound is particularly noteworthy due to its ability to enhance the stability and bioavailability of molecules. This feature has been extensively explored in contemporary research, where fluorinated compounds are increasingly being utilized to improve drug efficacy and reduce side effects. The β-D-Glucopyranosiduronic acid methyl ester triacetate portion of the molecule adds further complexity, offering potential applications in carbohydrate chemistry and glycosylation studies.

The synthesis of CAS No. 116523-81-0 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed strategies such as Suzuki coupling, Stille coupling, and other cross-coupling reactions to achieve high yields and selectivity in the construction of this molecule. The use of green chemistry principles in these syntheses has also been a focus, aiming to minimize environmental impact while maintaining high-quality standards.

In terms of pharmacological activity, this compound has shown promise in preclinical studies as a potential inhibitor of certain enzymes involved in metabolic pathways. Its ability to modulate these pathways could lead to innovative treatments for conditions such as diabetes, inflammation, and neurodegenerative diseases. Additionally, the trifluoromethyl group has been implicated in enhancing the molecule's ability to penetrate cellular membranes, making it a valuable tool in drug delivery systems.

From a materials science perspective, the unique structural features of CAS No. 116523-81-0 make it an attractive candidate for use in advanced materials such as organic semiconductors and optoelectronic devices. The benzopyran core contributes to its optical properties, while the trifluoromethyl group enhances its electronic characteristics. These attributes are currently being explored in cutting-edge research aimed at developing next-generation electronic materials.

Looking ahead, the continued investigation of CAS No. 116523-81-0 is expected to yield further insights into its potential applications across multiple disciplines. Collaborative efforts between chemists, biologists, and material scientists are likely to drive innovation in this area, paving the way for groundbreaking discoveries that could benefit various industries.

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